Cas no 352-16-9 (3-Hydrazinyl-2-methylpropanenitrile)

• Product Name: 3-Hydrazinyl-2-methylpropanenitrile
• CAS No: 352-16-9
• MF: C₄H₉N₃
• MW: 99.1343600749969
• CID: 1468961
• PubChem ID: 15557916
• Update Time: 2025-06-19

3-Hydrazinyl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile, 3-hydrazino-2-methyl-
• 3-hydrazinyl-2-methylpropanenitrile
• EN300-36530
• DTXSID70574127
• CS-0247386
• G34549
• 352-16-9
• 3-Hydrazinyl-2-methylpropanenitrile

• Inchi： 1S/C4H9N3/c1-4(2-5)3-7-6/h4,7H,3,6H2,1H3
• InChI Key： FDEPXCBPWPUHGC-UHFFFAOYSA-N
• SMILES： N(CC(C#N)C)N

Computed Properties

• Exact Mass: 99.079647300g/mol
• Monoisotopic Mass: 99.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 80.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 280.4±23.0 °C at 760 mmHg
• Flash Point: 123.4±22.6 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-Hydrazinyl-2-methylpropanenitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Hydrazinyl-2-methylpropanenitrile

Introduction to 3-Hydrazinyl-2-methylpropanenitrile (CAS No. 352-16-9)

3-Hydrazinyl-2-methylpropanenitrile, with the chemical formula C₅H₁₀N₂, is a significant compound in the field of pharmaceutical and agrochemical research. Its unique structure, featuring a hydrazine moiety attached to a nitrile group, makes it a versatile intermediate in organic synthesis. This compound has garnered attention due to its potential applications in the development of novel therapeutic agents and specialty chemicals.

The CAS No. 352-16-9 identification ensures precise chemical characterization and regulatory compliance, facilitating its use in controlled research environments. The compound's reactivity stems from the presence of both nucleophilic and electrophilic centers, which enable diverse chemical transformations. These properties make 3-Hydrazinyl-2-methylpropanenitrile a valuable building block for synthesizing more complex molecules.

Recent advancements in medicinal chemistry have highlighted the compound's role in designing bioactive molecules. For instance, studies have demonstrated its utility in generating hydrazine-based derivatives that exhibit inhibitory effects on various enzymatic pathways. Such derivatives are being explored for their potential in treating inflammatory and infectious diseases.

The hydrazine functionality in 3-Hydrazinyl-2-methylpropanenitrile allows for the formation of Schiff bases, which are known for their antimicrobial and anti-inflammatory properties. Researchers have reported the synthesis of novel Schiff bases derived from this compound, showcasing enhanced pharmacological activity compared to existing drugs. These findings underscore the importance of 3-Hydrazinyl-2-methylpropanenitrile as a precursor in drug discovery.

In agrochemical applications, the compound has been investigated for its potential as a precursor in the synthesis of herbicides and fungicides. The nitrile group facilitates further functionalization, enabling the creation of molecules that can interact with biological targets in plants. Preliminary studies suggest that derivatives of 3-Hydrazinyl-2-methylpropanenitrile may offer improved efficacy against resistant strains of pests and pathogens.

The synthesis of 3-Hydrazinyl-2-methylpropanenitrile typically involves multi-step reactions starting from readily available precursors. Advanced catalytic methods have been developed to improve yield and purity, making large-scale production feasible. These synthetic routes are optimized for industrial applications, ensuring cost-effective and environmentally sustainable manufacturing processes.

Regulatory considerations play a crucial role in the handling and distribution of 3-Hydrazinyl-2-methylpropanenitrile. Compliance with international safety standards ensures that researchers and manufacturers can utilize the compound without compromising workplace safety or environmental regulations. Detailed safety data sheets (SDS) are provided to users, outlining proper storage, handling, and disposal procedures.

The compound's versatility extends to material science applications, where it serves as a precursor for high-performance polymers. The incorporation of hydrazine-derived groups into polymer backbones enhances thermal stability and mechanical strength. These advanced materials are being explored for use in aerospace, automotive, and electronics industries.

Future research directions for 3-Hydrazinyl-2-methylpropanenitrile include exploring its role in green chemistry initiatives. Efforts are underway to develop eco-friendly synthetic pathways that minimize waste and reduce energy consumption. Such innovations align with global sustainability goals and aim to make pharmaceutical and agrochemical production more environmentally responsible.

In conclusion, 3-Hydrazinyl-2-methylpropanenitrile (CAS No. 352-16-9) is a multifaceted compound with broad applications across multiple industries. Its unique chemical properties make it an indispensable tool in drug discovery, agrochemical development, and advanced material synthesis. Continued research efforts will further elucidate its potential, driving innovation and improving quality of life through scientific advancement.